5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide
• InChI: InChI=1S/C9H10BrNO3/c10-8-4-3-7(14-8)9(13)11-5-1-2-6(5)12/h3-6,12H,1-2H2,(H,11,13)
• InChI Key: HQAZOJRCKIQQPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1NC(=O)C2=CC=C(O2)Br)O
• Molecular Formula: C9H10BrNO3
• Molecular Weight: 260.08 g/mol
• CAS No.: 2200304-36-3

Description

5-bromo-N-(2-hydroxycyclobutyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C9H10BrNO3 and its molecular weight is 260.087. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

The synthesis of furan derivatives is a key area of interest in organic chemistry due to the compounds' potential applications in pharmaceuticals and materials science. An example of this is the novel palladium-catalyzed cyclization of bromoacrylamides with isocyanides, yielding substituted 2,5-diimino-furans, which serve as precursors for maleamides (Jiang et al., 2014). Such synthetic methodologies enhance the toolbox for creating furan-based compounds with potential biological and material applications.

Antimicrobial and Antiprotozoal Activities

Furan derivatives exhibit promising biological activities, including antimicrobial and antiprotozoal effects. Research has demonstrated the in vitro anti-bacterial activities of furan-2-carboxamide analogues against clinically isolated drug-resistant bacteria, showing significant efficacy, especially against NDM-positive bacteria A. baumannii (Siddiqa et al., 2022). Additionally, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines derived from furan compounds have shown strong DNA affinities and high in vitro IC50 values against T. b. rhodesiense and P. falciparum, indicating their potential as antiprotozoal agents (Ismail et al., 2004).

Material Science and Polymer Industry

In the realm of materials science, furan derivatives like 2,5-furandicarboxylic acid (FDCA) are viewed as renewable alternatives to petrochemical feedstocks. For instance, catalytic synthesis routes have been developed to transform furoic acid, derivable from furfural (a biomass conversion product), into FDCA, showcasing a sustainable pathway from C5 to C6 derivatives in biomass utilization (Zhang et al., 2017). FDCA is a promising compound for the polymer industry, potentially replacing phthalic acid in polyester and polyamide productions.

Mechanism of Action

Target of Action

Furan derivatives, in general, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics .

Mode of Action

Furan derivatives are known to interact with their targets in various ways, leading to changes in cellular processes

Biochemical Pathways

Furan derivatives are known to impact a variety of pathways, leading to their diverse therapeutic effects .

Result of Action

Furan derivatives are known to exhibit a wide range of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .